Cas no 1802135-55-2 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (2Z)-
• CAS No: 1802135-55-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 5856159
• PubChem ID: 1549897
• Update Time: 2024-03-01

2-Propenoic acid, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (2Z)-
• MLS000680130
• AB00615640-02
• 1802135-55-2
• CHEMBL1471978
• AKOS000274061
• F0192-0831
• ethyl (Z)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• SMR000324407
• ethyl (2Z)-2-cyano-3-(4-hydroxy-3-methoxyphenyl)acrylate
• HMS2622L03
• (Z)-ethyl 2-cyano-3-(4-hydroxy-3-methoxyphenyl)acrylate

• Inchi： 1S/C13H13NO4/c1-3-18-13(16)10(8-14)6-9-4-5-11(15)12(7-9)17-2/h4-7,15H,3H2,1-2H3/b10-6-
• InChI Key： WQWLESVDQFOXPT-POHAHGRESA-N
• SMILES： C(OCC)(=O)/C(/C#N)=C\C1=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 409.1±45.0 °C(Predicted)
• pka: 9.19±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives